![molecular formula C13H19NO3 B153219 tert-Butyl 3-(hydroxymethyl)benzylcarbamate CAS No. 226070-69-5](/img/structure/B153219.png)
tert-Butyl 3-(hydroxymethyl)benzylcarbamate
Overview
Description
Tert-Butyl 3-(hydroxymethyl)benzylcarbamate, commonly referred to as TBHMC, is an organic compound that is widely used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. TBHMC is a versatile molecule with a wide range of applications in the laboratory and in industry.
Scientific Research Applications
Synthesis and Organic Chemistry Applications tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, a category to which tert-Butyl 3-(hydroxymethyl)benzylcarbamate belongs, have been prepared from aldehydes and tert-butyl N-hydroxycarbamate. These compounds serve as N-(Boc)-protected nitrones in reactions with organometallics to yield N-(Boc)hydroxylamines. They are valuable as building blocks in organic synthesis due to their chemical transformation capabilities (Guinchard, Vallée, & Denis, 2005).
Synthesis of Potent CCR2 Antagonists An efficient enantioselective synthesis method for benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, an intermediate for a series of potent CCR2 antagonists, has been described. This synthesis involves an iodolactamization as a key step, highlighting the importance of this compound in the development of therapeutic agents (Campbell et al., 2009).
Molecular Structures and Hydrogen-Bond Connectivity The molecular structures of tert-butyl (S)-2-hydroxy-[N-(substituted-benzylidene)hydrazinyl-carbonyl]-ethylcarbamates, derived from L-serine, exhibit consistent fundamental intermolecular O—H···O and N—H···O hydrogen-bond connectivity. These findings contribute to understanding the structural properties of such compounds in different substitution variations, demonstrating the compound's role in molecular connectivity research (Howie et al., 2011).
Enzymatic Kinetic Resolution in Organic Synthesis The compound tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxymethyl)cyclopentyl]carbamate, an intermediate for synthesizing carbocyclic analogues of 2'-deoxyribonucleotides, has been studied for its enzymatic kinetic resolution. This process is essential for the enantioselective synthesis of these analogues, highlighting the compound's significance in advanced organic synthesis and medicinal chemistry (Ober, Marsch, Harms, & Carell, 2004).
properties
IUPAC Name |
tert-butyl N-[[3-(hydroxymethyl)phenyl]methyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-13(2,3)17-12(16)14-8-10-5-4-6-11(7-10)9-15/h4-7,15H,8-9H2,1-3H3,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNDFFICIIGQGDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=CC(=CC=C1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70383438 | |
Record name | tert-Butyl {[3-(hydroxymethyl)phenyl]methyl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70383438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
226070-69-5 | |
Record name | tert-Butyl {[3-(hydroxymethyl)phenyl]methyl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70383438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 226070-69-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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